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Compound of Interest

Compound Name: 4-Methoxy-2,4-dioxobutanoic acid

Cat. No.: B088724

An In-depth Technical Guide to the Safe Handling, Storage, and Use of 4-Methoxy-2,4-
dioxobutanoic Acid

This guide provides a comprehensive overview of the essential safety protocols, handling
procedures, and storage requirements for 4-Methoxy-2,4-dioxobutanoic acid (CAS No.
13192-05-7). Designed for researchers, scientists, and drug development professionals, this
document synthesizes technical data with practical, field-proven insights to ensure a safe and
compliant laboratory environment. The causality behind each recommendation is explained to
foster a deep understanding of the principles of chemical safety.

Hazard Identification and Physicochemical Profile

4-Methoxy-2,4-dioxobutanoic acid is a solid organic compound utilized in various research
and synthesis applications. A thorough understanding of its properties is the foundation of its
safe use.

Table 1: Physicochemical and Identification Data
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Property Value Source
CAS Number 13192-05-7 [1]
Molecular Formula CsHeOs [1]
Molecular Weight 146.1 g/mol [1]
Physical Form Solid

Boiling Point 240.5 £ 23.0 °C at 760 mmHg

| IUPAC Name | 4-methoxy-2,4-dioxobutanoic acid | |

The primary hazards associated with this compound are clearly defined under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. These classifications
dictate the necessary precautions for handling and exposure control.

Table 2: GHS Hazard Classification for 4-Methoxy-2,4-dioxobutanoic Acid

Pictogram GHS Code Hazard Statement Source
Signal Word:
e GHSO07 _
Warning
H302 Harmful if swallowed
H315 Causes skin irritation

Causes serious eye
H319 o
irritation

| | H335 | May cause respiratory irritation | |

Risk Mitigation and Exposure Control

A multi-layered approach is essential to minimize risk when working with 4-Methoxy-2,4-
dioxobutanoic acid. The hierarchy of controls, a foundational concept in laboratory safety,
prioritizes the most effective measures. Engineering controls and administrative policies are
paramount, with Personal Protective Equipment (PPE) serving as the final, critical barrier.
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Hierarchy of Controls for Chemical Safety

Elimination / Substitution
(Most Effective)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(e.g., Gloves, Goggles)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating chemical exposure.
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Engineering Controls

The primary engineering control for handling this compound, particularly in its powdered form,

is a certified chemical fume hood. This is crucial to mitigate the risk of respiratory irritation

(H335) by preventing the inhalation of airborne particulates.[2] General laboratory ventilation

should also be maintained to ensure low background levels of airborne contaminants.[2]

Facilities must be equipped with an eyewash station and a safety shower, readily accessible

from the handling area.[2]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin and eye irritation (H315, H319). The selection of

PPE should be based on a thorough risk assessment of the specific procedure being

performed.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Eye Protection

Specification

Chemical splash goggles
conforming to ANSI Z87.1
or EN166 standards.

Rationale and Causality

Prevents airborne powder
or splashes from solutions
from causing serious eye
irritation (H319).[3]

Hand Protection

Acid-resistant nitrile rubber

gloves.[4]

Provides a barrier against
direct skin contact, preventing
irritation (H315). Gloves must
be inspected before use and
removed carefully to avoid

contaminating the skin.[5]

Body Protection

A buttoned lab coat. A
chemical-resistant apron is
recommended when handling

larger quantities or solutions.

Protects skin and personal

clothing from contamination.[2]

| Respiratory | Not typically required if work is performed within a certified fume hood. | A fume

hood provides adequate protection against respiratory irritation (H335) from the solid powder.
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Standard Operating Procedures for Safe Handling

Adherence to well-defined protocols is critical for ensuring safety and experimental integrity. Do
not eat, drink, or smoke in areas where this chemical is handled.[7]

Protocol for Weighing and Preparing Solutions

This protocol is designed to minimize exposure during the handling of the solid compound.
Materials:

» 4-Methoxy-2,4-dioxobutanoic acid

Spatula

Weigh boat or paper

Appropriate solvent

Volumetric flask or other suitable glassware

Mandatory PPE (see Table 3)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

o Staging: Place the chemical container, spatula, weigh boat, and glassware inside the fume
hood.

o Weighing: Carefully open the container. Use a clean spatula to transfer the desired amount
of solid to the weigh boat. Avoid generating dust.[2] Close the primary container immediately
after dispensing.

» Dissolution: If preparing a solution, add the weighed solid to the glassware containing the
solvent. Do not add solvent directly to the weigh boat.
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e Mixing: Gently swirl or stir the solution within the fume hood until the solid is fully dissolved.

o Cleanup: Dispose of the used weigh boat and any contaminated wipes in a designated solid

waste container. Clean the spatula thoroughly.

» Doffing PPE: Wash hands thoroughly with soap and water after removing gloves.[2]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates a typical workflow, emphasizing critical safety checkpoints.
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Safe Handling Experimental Workflow
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Caption: A generalized workflow for handling chemicals safely.

Storage and Incompatibility
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Proper storage is essential to maintain the stability of 4-Methoxy-2,4-dioxobutanoic acid and

prevent hazardous reactions.

Storage Conditions

o Location: Store in a cool, dry, and well-ventilated area.[8] The designated storage area

should be a dedicated corrosives or acid cabinet.[3][4]

o Container: Keep the container tightly closed to prevent moisture absorption and

contamination.[8][9] Ensure the container is clearly labeled with the chemical name and

hazard information.[8]

e Environment: Store away from sources of heat, ignition, and direct sunlight.[8][10]

Chemical Incompatibility

As a carboxylic acid, this compound must be segregated from incompatible materials to

prevent dangerous reactions.[3] Corrosive materials should be stored on lower shelves to

minimize the hazard from falling.[9]

Table 4: Chemical Incompatibility Chart

Incompatible Material o

Specific Examples
Class

Sodium hydroxide,
Strong Bases potassium hydroxide,

amines

Rationale for Segregation

Can cause a vigorous,
exothermic neutralization
reaction.[3]

o Nitric acid, perchlorates,
Strong Oxidizing Agents
permanganates

Can lead to potentially violent
reactions, increasing fire or

explosion risk.[11]

| Reactive Metals | Alkali metals (sodium, potassium), powdered aluminum | May react to

generate flammable hydrogen gas. |

Emergency Procedures
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Immediate and correct response to an emergency can significantly reduce harm to personnel
and property.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[7]

o Skin Contact: Remove contaminated clothing. Immediately flush skin with plenty of soap and
water for at least 15 minutes. Seek medical attention if irritation persists.[7]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[12][13]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor immediately.[7][13]

Spill Response

The appropriate response depends on the size and location of the spill.
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Assess Spill
(Size, Location, Hazards)

Is the spill large or
in a public area?

Solid Chemical Spill Response Decision Tree

Alert EH&S / Emergency Services

Evacuate Area Small, Contained Spill
(Manageable by lab personnel)

'

Giestrict Access to Area]

/

Don Full PPE
(Gloves, Goggles, Lab Coat, etc.)

Carefully sweep or vacuum

(use non-sparking tools)
Place in a labeled, sealed container

Clean spill area with appropriate solvent
and dispose of cleaning materials as hazardous waste

Dispose of waste through
EH&S protocols

Click to download full resolution via product page

Caption: Decision tree for responding to a solid chemical spill.
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For a small spill, wear appropriate PPE, avoid generating dust, and gently sweep the solid
material into a labeled container for disposal.[2][7] Clean the area with a damp cloth or paper
towel, and dispose of all cleanup materials as hazardous waste.

Waste Disposal

All waste containing 4-Methoxy-2,4-dioxobutanoic acid, including empty containers,
contaminated PPE, and spill cleanup materials, must be treated as hazardous waste.[7]
Dispose of waste in sealed, properly labeled containers.[12] Follow all local, state, and federal
regulations for chemical waste disposal, typically managed through your institution's
Environmental Health & Safety (EH&S) department.[5] Do not discharge the chemical into
drains or the environment.[2][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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